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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines

for heptyl propionate. The information is intended for use by researchers, scientists, and

professionals in drug development who may work with this chemical. This document

summarizes known physical and chemical properties, toxicological data (where available), and

recommended procedures for safe handling, storage, and emergency response.

Chemical and Physical Properties
Heptyl propionate is an ester with a characteristic fruity odor. A summary of its key physical

and chemical properties is presented in the table below.
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Property Value

CAS Number 2216-81-1

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol

Boiling Point 210 °C

Flash Point 79.8 °C (Closed Cup)

Density 0.874 g/cm³

Vapor Pressure 0.2 mmHg at 25°C

Appearance Colorless liquid

Toxicological Data
A significant data gap exists for the acute toxicological properties of heptyl propionate. The

available information is summarized below. It is crucial to handle this substance with care,

assuming potential for irritation until comprehensive data becomes available.

Toxicological Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Not classified.[1] No specific data available.

Serious Eye Damage/Irritation Not classified.[1] No specific data available.

Hazard Classification and Safety Precautions
Heptyl propionate is classified as a combustible liquid.[1]

GHS Classification:
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Warning

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.[1]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Experimental Protocols for Toxicological
Assessment
Due to the lack of specific toxicological data for heptyl propionate, this section outlines the

standard OECD (Organisation for Economic Co-operation and Development) guidelines for the

experimental protocols that would be used to determine its acute toxicity and irritation potential.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Principle: A single dose of the substance is administered orally to a group of experimental

animals. Observations of effects and mortality are made over a period of time.

Methodology:
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Animal Selection: Typically, young adult rats of a single sex (usually females) are used.

Dosage: A range of dose levels is used to determine the dose that causes mortality in 50%

of the test animals (LD50).

Administration: The substance is administered by gavage in a single dose.

Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity

and mortality.

Endpoints: The primary endpoint is the LD50 value. Clinical signs of toxicity, body weight

changes, and gross pathological findings are also recorded.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test provides information on health hazards likely to arise from a single dermal exposure to

a substance.

Principle: A single dose of the substance is applied to the skin of experimental animals.

Methodology:

Animal Selection: Albino rabbits or rats are typically used.

Dosage: A limit test at a high dose (e.g., 2000 mg/kg) is often performed first. If toxicity is

observed, a full dose-response study is conducted.

Application: The substance is applied to a shaved area of the back and covered with a

porous gauze dressing for 24 hours.

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

Endpoints: The dermal LD50 is determined. Skin irritation at the site of application is also

evaluated.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test assesses the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Principle: The substance is applied to a small area of the skin of a single animal.

Methodology:

Animal Selection: Albino rabbits are the preferred species.

Application: A small amount of the substance (0.5 mL for liquids) is applied to a patch of

shaved skin and covered for 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the substance is applied to one eye of an experimental animal.

Methodology:

Animal Selection: Albino rabbits are used.

Application: A small amount of the substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application.

Scoring: Lesions are scored to provide an overall assessment of eye irritation.

Safe Handling and Storage
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Given its classification as a combustible liquid and the lack of comprehensive toxicity data, the

following handling and storage procedures are recommended.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are recommended.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Keep away from all sources of ignition, including open flames, sparks, and hot surfaces.[2]

Ground and bond containers when transferring the liquid to prevent static discharge.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials and ignition

sources.

Keep containers tightly closed when not in use.

Store in approved containers, such as those made of glass or chemically resistant plastic.

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

sand.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may

explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
A logical workflow for responding to a chemical spill is outlined below.
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Spill Occurs

Assess Spill Size and Risk

Small Spill

Minor

Large Spill

Major

Don Personal Protective Equipment (PPE) Evacuate Immediate Area

Notify Emergency Services and Supervisor

Contain Spill with Absorbent Material

Clean Up with Non-Sparking Tools

Decontaminate Area and Equipment

Dispose of Waste in Accordance with Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1594045?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships in Safety Handling
The following diagram illustrates the logical relationships between hazard identification, risk

assessment, and control measures for the safe handling of heptyl propionate.

Hazard Identification
(Combustible Liquid, Unknown Toxicity)

Risk Assessment
(Fire, Exposure)

Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Safe Handling and Storage

Click to download full resolution via product page

Caption: Logical Flow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Heptyl Propionate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594045#heptyl-propionate-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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